Cas no 1190014-10-8 (Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)-)

• Product Name: Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)-
• CAS No: 1190014-10-8
• MF: C₁₀H₂₀ClP
• MW: 206.692563056946
• MDL: MFCD06796650
• CID: 4508153
• PubChem ID: 17998974
• Update Time: 2025-11-02

Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)-
• t-Butylcyclohexylchlorophosphine
• 1190014-10-8
• t-Butylcyclohexylchlorophosphine; 98%
• tert-butyl-chloro-cyclohexylphosphane
• MFCD06796650
• SCHEMBL15285719

• MDL： MFCD06796650
• Inchi： 1S/C10H20ClP/c1-10(2,3)12(11)9-7-5-4-6-8-9/h9H,4-8H2,1-3H3
• InChI Key： MMGOTUAZCTWZKP-UHFFFAOYSA-N
• SMILES： ClP(C(C)(C)C)C1CCCCC1

Computed Properties

• Exact Mass: 206.0991153g/mol
• Monoisotopic Mass: 206.0991153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Alkylhalophosphines Alkylhalophosphines
• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Alkylhalophosphines

Additional information on Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)-

Comprehensive Analysis of Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)- (CAS No. 1190014-10-8)

Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)- (CAS No. 1190014-10-8) is a specialized organophosphorus compound that has garnered significant attention in advanced chemical synthesis and material science. With its unique molecular structure featuring a cyclohexyl group and a tert-butyl substituent, this compound exhibits remarkable reactivity, making it invaluable for catalytic applications and ligand design. Researchers and industries are increasingly exploring its potential in green chemistry and sustainable manufacturing, aligning with global trends toward eco-friendly processes.

The compound’s CAS No. 1190014-10-8 serves as a critical identifier for regulatory and safety documentation, ensuring precise communication across scientific and industrial domains. Its systematic name, Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)-, reflects the IUPAC nomenclature rules, highlighting the presence of a phosphorus-chlorine bond and bulky alkyl groups. These structural features contribute to its steric hindrance, which is often leveraged in asymmetric synthesis and transition-metal catalysis. Recent studies have emphasized its role in C-P bond formation, a key step in pharmaceuticals and agrochemicals.

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From a synthetic chemistry perspective, Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)- is often employed as a precursor for chiral phosphine ligands, which are pivotal in enantioselective reactions. The compound’s ability to modulate electronic and steric properties of metal centers has been exploited in cross-coupling reactions, such as Suzuki-Miyaura and Heck reactions. These applications are frequently searched under terms like "phosphine ligands in catalysis" and "tert-butyl cyclohexyl phosphinous chloride uses", underscoring its relevance in modern synthetic methodologies.

Another area of interest is the compound’s role in polymer science, where it acts as a chain-transfer agent or initiator for controlled radical polymerization. Its thermal stability and low toxicity profile align with the industry’s shift toward safer alternatives. Searches for "organophosphorus compounds in polymers" and "CAS 1190014-10-8 MSDS" indicate a dual focus on innovation and safety compliance. Additionally, the compound’s solubility in nonpolar solvents expands its utility in coordination chemistry and nanomaterial functionalization.

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In conclusion, Phosphinous chloride, P-cyclohexyl-P-(1,1-dimethylethyl)- (CAS No. 1190014-10-8) represents a nexus of innovation in organophosphorus chemistry. Its multifaceted applications—from catalysis to materials science—resonate with contemporary priorities like sustainability and precision synthesis. As search trends evolve, this compound’s profile will likely expand, driven by its adaptability and alignment with cutting-edge scientific inquiries.